
GPR103 Receptor Binding Assay Using
Radiolabeled 26RFa: Application Notes and

Protocols

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Frog 26RFa

Cat. No.: B14790383

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting a GPR103

receptor binding assay using radiolabeled 26RFa. The G protein-coupled receptor 103

(GPR103), also known as the pyroglutamylated RF-amide peptide receptor (QRFPR), and its

endogenous ligand, 26RFa, are key players in regulating energy homeostasis, feeding

behavior, and other physiological processes. This makes the GPR103 receptor an attractive

target for the development of therapeutics for metabolic disorders. This guide offers a

comprehensive overview of the necessary procedures, from the radiolabeling of 26RFa to the

execution and analysis of saturation and competition binding assays.

Introduction
The interaction between the neuropeptide 26RFa and its receptor GPR103 initiates signaling

cascades through Gq and Gi/o proteins, leading to intracellular calcium mobilization and a

decrease in cAMP production. To investigate the binding characteristics of novel compounds to

GPR103 and to determine key pharmacological parameters such as the equilibrium

dissociation constant (Kd), the maximum number of binding sites (Bmax), and the inhibitory
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constant (Ki) of unlabeled ligands, a robust and sensitive binding assay is essential.

Radioligand binding assays, utilizing a radiolabeled form of the endogenous ligand, such as

[¹²⁵I]-26RFa, are the gold standard for this purpose due to their high sensitivity and specificity.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the GPR103 signaling pathway upon binding of 26RFa and

the general workflow for the radioligand binding assay.
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Caption: GPR103 Signaling Pathway upon 26RFa binding.
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Caption: General workflow for the GPR103 radioligand binding assay.
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Experimental Protocols
Radioiodination of 26RFa ([¹²⁵I]-26RFa)
This protocol describes a general method for the radioiodination of 26RFa, which contains a

tyrosine residue, using the Chloramine-T method.

Materials:

Synthetic human 26RFa peptide (TSGPLGNLAEELNGYSRKKGGFSFRF-NH2)

Na[¹²⁵I]

Chloramine-T

Sodium metabisulfite

Phosphate buffer (0.5 M, pH 7.5)

Bovine Serum Albumin (BSA)

Sephadex G-10 or equivalent size-exclusion chromatography column

HPLC system for purification

Procedure:

In a shielded fume hood, combine 5-10 µg of 26RFa dissolved in 10 µL of 0.5 M phosphate

buffer, pH 7.5.

Add 1 mCi (37 MBq) of Na[¹²⁵I].

Initiate the reaction by adding 10 µL of freshly prepared Chloramine-T solution (1 mg/mL in

phosphate buffer).

Incubate for 60-90 seconds at room temperature with gentle mixing.

Terminate the reaction by adding 20 µL of sodium metabisulfite solution (2 mg/mL in

phosphate buffer).
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Add 100 µL of 0.1% BSA in phosphate buffer to prevent non-specific binding of the

radiolabeled peptide to surfaces.

Purify the [¹²⁵I]-26RFa from unreacted iodide and other reagents using a pre-equilibrated

Sephadex G-10 column, eluting with a suitable buffer (e.g., 0.1 M acetic acid containing

0.1% BSA).

For higher purity, perform reverse-phase HPLC to separate mono-iodinated peptide from

unlabeled and di-iodinated forms.

Determine the specific activity of the purified [¹²⁵I]-26RFa.

GPR103 Membrane Preparation
This protocol outlines the preparation of crude cell membranes from a stable cell line

overexpressing human GPR103 (e.g., CHO-hGPR103 or HEK293-hGPR103).

Materials:

CHO or HEK293 cells stably expressing human GPR103

Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors)

Ultracentrifuge

Dounce homogenizer or sonicator

Procedure:

Harvest cultured cells and wash with ice-cold PBS.

Resuspend the cell pellet in ice-cold homogenization buffer.

Homogenize the cells using a Dounce homogenizer or sonicator on ice.

Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove

nuclei and unbroken cells.
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Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g.,

100,000 x g for 60 minutes at 4°C) to pellet the membranes.

Discard the supernatant and resuspend the membrane pellet in a suitable assay buffer.

Determine the protein concentration of the membrane preparation using a standard protein

assay (e.g., BCA or Bradford).

Store the membrane aliquots at -80°C until use.

Saturation Binding Assay
This assay is performed to determine the equilibrium dissociation constant (Kd) and the

maximum number of binding sites (Bmax) for [¹²⁵I]-26RFa on GPR103.

Materials:

GPR103 membrane preparation

[¹²⁵I]-26RFa

Unlabeled 26RFa

Assay buffer (e.g., 50 mM HEPES, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA, pH 7.4)

96-well microplates

Glass fiber filter mats (e.g., GF/C) pre-soaked in 0.3-0.5% polyethyleneimine (PEI)

Filtration manifold

Scintillation counter

Procedure:

Prepare serial dilutions of [¹²⁵I]-26RFa in the assay buffer, typically ranging from 0.01 to 10

nM.
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In a 96-well plate, set up triplicate wells for each concentration of [¹²⁵I]-26RFa for total

binding.

For non-specific binding, set up triplicate wells for each concentration of [¹²⁵I]-26RFa and add

a high concentration of unlabeled 26RFa (e.g., 1 µM).

Add the GPR103 membrane preparation to each well (typically 10-20 µg of protein per well).

The final assay volume is typically 100-250 µL.

Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach

equilibrium.

Terminate the assay by rapid filtration through the pre-soaked glass fiber filter mats using a

filtration manifold.

Wash the filters several times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to

remove unbound radioligand.

Dry the filter mats and measure the radioactivity of the bound [¹²⁵I]-26RFa using a

scintillation counter.

Calculate specific binding by subtracting the non-specific binding from the total binding for

each concentration.

Analyze the specific binding data using non-linear regression (one-site binding hyperbola) to

determine the Kd and Bmax values.

Competition Binding Assay
This assay is used to determine the affinity (Ki) of unlabeled test compounds for the GPR103

receptor.

Materials:

Same as for the saturation binding assay, plus the unlabeled test compounds.

Procedure:
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Prepare serial dilutions of the unlabeled test compounds in the assay buffer.

In a 96-well plate, add the GPR103 membrane preparation, a fixed concentration of

[¹²⁵I]-26RFa (typically at or below its Kd value), and increasing concentrations of the

unlabeled test compound.

Include control wells for total binding (no unlabeled competitor) and non-specific binding (a

high concentration of unlabeled 26RFa).

The final assay volume is typically 100-250 µL.

Incubate, filter, wash, and count the radioactivity as described for the saturation binding

assay.

Plot the percentage of specific binding as a function of the log concentration of the test

compound to generate a competition curve.

Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the

specific binding of [¹²⁵I]-26RFa) using non-linear regression.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kd)), where [L]

is the concentration of [¹²⁵I]-26RFa used in the assay and Kd is the equilibrium dissociation

constant of [¹²⁵I]-26RFa determined from the saturation binding assay.

Data Presentation
The quantitative data obtained from the binding assays should be summarized in a clear and

structured format for easy comparison.

Table 1: Saturation Binding Parameters for [¹²⁵I]-Ligands to GPR103
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Radioligand
Receptor
Source

Kd (nM)
Bmax
(fmol/mg
protein)

Reference

[¹²⁵I]-QRFP43
Recombinant

human GPR103
0.63 Not specified

Millipore Product

Sheet

[¹²⁵I]-26RFa
CHO-hGPR103

cells
Value Value

Hypothetical

Data

[¹²⁵I]-26RFa
Rat brain

membranes
Value Value

Hypothetical

Data

Table 2: Competition Binding Parameters for Unlabeled Ligands at GPR103

Unlabeled
Ligand

Radioligand
Used

Receptor
Source

IC₅₀ (nM) Ki (nM) Reference

26RFa [¹²⁵I]-QRFP43

Recombinant

human

GPR103

Value Value
Hypothetical

Data

QRFP43 [¹²⁵I]-QRFP43

Recombinant

human

GPR103

Value Value
Hypothetical

Data

Compound X [¹²⁵I]-26RFa

CHO-

hGPR103

cells

Value Value
Hypothetical

Data

Compound Y [¹²⁵I]-26RFa

CHO-

hGPR103

cells

Value Value
Hypothetical

Data

Note: The "Hypothetical Data" entries are placeholders and should be replaced with

experimentally determined values.

Conclusion
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The protocols and application notes provided herein offer a comprehensive guide for

establishing and performing a GPR103 receptor binding assay using radiolabeled 26RFa.

These assays are invaluable tools for the discovery and characterization of novel ligands

targeting the GPR103 receptor, which may lead to the development of new therapies for

metabolic and other related diseases. Careful optimization of each step, from radiolabeling to

data analysis, is crucial for obtaining reliable and reproducible results.

To cite this document: BenchChem. [GPR103 Receptor Binding Assay Using Radiolabeled
26RFa: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790383/docs#gpr103-receptor-binding-assay-
using-radiolabeled-26rfa-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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